Cas no 1517672-64-8 (2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

2,2-Difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. The presence of difluoro and hydroxyl groups enhances its reactivity, making it a valuable intermediate for synthesizing biologically active compounds. Its trimethylpyrazole moiety contributes to steric and electronic modulation, improving selectivity in target interactions. The compound's structural features facilitate its use in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. This intermediate is particularly useful for researchers exploring fluorinated scaffolds in drug discovery and fine chemical synthesis.
2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol structure
1517672-64-8 structure
Product Name:2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:1517672-64-8
MF:C8H12F2N2O
MW:190.190488815308
CID:5869673
PubChem ID:80606061
Update Time:2025-10-29

2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • AKOS019172556
    • 1517672-64-8
    • EN300-1929437
    • Inchi: 1S/C8H12F2N2O/c1-4-6(7(13)8(9)10)5(2)12(3)11-4/h7-8,13H,1-3H3
    • InChI Key: FFVKYUMORSPCMJ-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(C)=NN(C)C=1C)O)F

Computed Properties

  • Exact Mass: 190.09176933g/mol
  • Monoisotopic Mass: 190.09176933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų

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Additional information on 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8)

The compound 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and trimethylpyrazole moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has surged due to their applications in precision medicine. A trending topic in scientific forums is the role of fluorine substitution in improving drug-likeness, a concept often searched by chemists and pharmacologists. This compound’s pyrazole core is also a hotspot in agrochemical innovation, as it contributes to the design of next-generation herbicides and fungicides with lower environmental impact.

The synthesis of CAS No. 1517672-64-8 typically involves multi-step organic reactions, including nucleophilic substitution and condensation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common query among quality control professionals. Its logP value and solubility profile are frequently discussed in solubility-enhancement strategies, aligning with industry efforts to overcome formulation challenges.

From an industrial perspective, scalability and cost-efficiency are key concerns. Patent literature highlights innovative routes to produce 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol at scale, a topic often searched by process chemists. Environmental, Social, and Governance (ESG) trends further drive interest in greener synthetic methods, such as catalytic fluorination or solvent-free reactions, to align with sustainable chemistry goals.

In summary, 1517672-64-8 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its applications span life sciences and material innovation, making it a recurring subject in academic publications and patent filings. As AI-assisted drug discovery gains traction, the predictive modeling of such fluoropyrazole derivatives is another emerging area of interest, reflecting the compound’s enduring relevance in cutting-edge research.

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